Cas no 1239508-76-9 (ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• CAS No: 1239508-76-9
• MF: C₁₂H₁₂FN₃O₄S
• MW: 313.30478477478
• CID: 5396409
• Update Time: 2025-10-28

ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(2-fluorophenyl)amino]sulfonyl]-1H-pyrazole-4-carboxylate
• ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C12H12FN3O4S/c1-2-20-12(17)8-7-14-15-11(8)21(18,19)16-10-6-4-3-5-9(10)13/h3-7,16H,2H2,1H3,(H,14,15)
• InChI Key： LRUVXPLGZUJTQX-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(S(NC2=CC=CC=C2F)(=O)=O)=N1

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.2±60.0 °C(Predicted)
• pka: 5.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

Ethyl 5-[(2-Fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate, with the CAS number 1239508-76-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a sulfamoyl group and an ethyl ester moiety. The presence of the fluorine atom in the aromatic ring further enhances its chemical reactivity and potential applications.

The synthesis of ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and esterification. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality.

The structural properties of this compound make it highly versatile. The pyrazole ring is known for its ability to coordinate with metal ions, making it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). Additionally, the sulfamoyl group introduces hydrogen bonding capabilities, which can be exploited in designing materials with tailored physical properties such as high thermal stability and mechanical strength.

Recent advancements in computational chemistry have enabled detailed molecular modeling of ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate. These studies have provided insights into its electronic structure, vibrational modes, and potential interactions with other molecules. Such information is invaluable for predicting its behavior in various chemical environments and for designing new compounds with enhanced functionality.

In terms of applications, this compound has shown potential in several areas. In agriculture, it has been investigated as a component in pesticides due to its ability to inhibit key enzymes in pests. In the pharmaceutical industry, researchers are exploring its role as a scaffold for drug design, particularly in targeting diseases such as cancer and inflammation. Furthermore, its use in organic electronics is being explored due to its ability to act as a charge transport material.

The environmental impact of ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that it degrades under specific environmental conditions, though further research is needed to fully understand its long-term effects.

In conclusion, ethyl 5-[(2-fluorophenyl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1239508-76-9) is a multifaceted compound with promising applications across various industries. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in chemistry and materials science.